Cas no 121777-46-6 (Gadolinate(1-),[2-methyl-1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetato(4-)-N1,N4,N7,N10,O1,O4,O7,O10]-,hydrogen (9CI))

• Product Name: Gadolinate(1-),[2-methyl-1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetato(4-)-N1,N4,N7,N10,O1,O4,O7,O10]-,hydrogen (9CI)
• CAS No: 121777-46-6
• MF: C₁₇H₂₇GdN₄O₈
• MW: 572.668284654617
• CID: 166467
• PubChem ID: 3081695
• Update Time: 2025-04-19

Gadolinate(1-),[2-methyl-1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetato(4-)-N1,N4,N7,N10,O1,O4,O7,O10]-,hydrogen (9CI) Chemical and Physical Properties

Names and Identifiers

• Gadolinate(1-),[2-methyl-1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetato(4-)-N1,N4,N7,N10,O1,O4,O7,O10]-,hydrogen (9CI)
• gadolinium(3+),hydron,2-[4,7,10-tris(carboxylatomethyl)-6-methyl-1,4,7,10-tetrazacyclododec-1-yl]acetate
• Gd-MCTA
• Gadolinate(1-), (2-methyl-1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetato(4-)-N1,N4,N7,N10,O1,O4,O7,O10)-, hydrogen
• gadolinium hydrogen 2,2',2'',2'''-(2-methyl-1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrayl)tetraacetate
• Gadolinium-mcta
• Gadolinate(1-), [2-methyl-1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetato(4-)-N1,N4,N7,N10,O1,O4,O7,O10]-, hydrogen (9CI)
• 121777-46-6
• gadolinium(3+);hydron;2-[4,7,10-tris(carboxylatomethyl)-6-methyl-1,4,7,10-tetrazacyclododec-1-yl]acetate

• Inchi： 1S/C17H30N4O8.Gd/c1-13-8-20(11-16(26)27)5-4-18(9-14(22)23)2-3-19(10-15(24)25)6-7-21(13)12-17(28)29;/h13H,2-12H2,1H3,(H,22,23)(H,24,25)(H,26,27)(H,28,29);/q;+3/p-3
• InChI Key： YXQJHBCWAPKEIJ-UHFFFAOYSA-K
• SMILES： [Gd+3].[O-]C(CN1CCN(CC(=O)[O-])CCN(CC(=O)[O-])CCN(CC(=O)[O-])CC1C)=O.[H+]

Computed Properties

• Exact Mass: 567.10301
• Monoisotopic Mass: 573.10700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 566
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174Ų

Experimental Properties

• PSA: 173.48